Cas no 1803727-90-3 (Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate)
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate
-
- Inchi: 1S/C16H22O4/c1-4-12-11-14(16(18)20-6-3)8-7-13(12)9-10-15(17)19-5-2/h7-8,11H,4-6,9-10H2,1-3H3
- InChI Key: HQIUDHZEBUJUDH-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=CC(C(=O)OCC)=CC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 314
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005208-250mg |
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate |
1803727-90-3 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015005208-500mg |
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate |
1803727-90-3 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015005208-1g |
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate |
1803727-90-3 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate (CAS No. 1803727-90-3): A Comprehensive Overview
Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate (CAS No. 1803727-90-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.
The molecular structure of Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate consists of a benzoate core with an ethyl substituent at the 3-position and an ethoxyacetyl group at the 4-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it a subject of interest for researchers exploring new avenues in drug discovery and development.
Recent studies have highlighted the potential of Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated pain.
In addition to its anti-inflammatory effects, Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate has shown promise in neuroprotective applications. A preclinical study conducted by a team at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study suggested that the compound's ability to enhance cellular antioxidant defenses and inhibit apoptotic pathways makes it a potential candidate for further investigation in neuroprotective drug development.
The pharmacokinetic properties of Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits good oral bioavailability and a long half-life, suggesting its suitability for once-daily dosing regimens.
Furthermore, the safety profile of Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate has been evaluated in several preclinical models. Toxicity studies conducted on animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical evaluation and eventual use in human patients.
In conclusion, Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate (CAS No. 1803727-90-3) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.
1803727-90-3 (Ethyl 4-(3-ethoxy-3-oxopropyl)-3-ethylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)